Baccatin X
Baccatin X
Brand Name:
Vulcanchem
CAS No.:
1623069-76-0
VCID:
VC0158518
InChI:
InChI=1S/C31H40O12/c1-14-20-22(41-15(2)32)24(36)29(6)18(34)12-19-30(13-40-19,43-16(3)33)23(29)25(37)31(39,28(20,4)5)26(21(14)35)42-27(38)17-10-8-7-9-11-17/h7-11,18-19,21-26,34-37,39H,12-13H2,1-6H3/t18-,19+,21+,22+,23-,24-,25-,26-,29+,30-,31-/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1O)OC(=O)C5=CC=CC=C5)O)O)(CO4)OC(=O)C)O)C)O)OC(=O)C
Molecular Formula:
C31H40O12
Molecular Weight:
604.649
Baccatin X
CAS No.: 1623069-76-0
Reference Standards
VCID: VC0158518
Molecular Formula: C31H40O12
Molecular Weight: 604.649
CAS No. | 1623069-76-0 |
---|---|
Product Name | Baccatin X |
Molecular Formula | C31H40O12 |
Molecular Weight | 604.649 |
IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,11R,12R,15R,16S)-4,12-diacetyloxy-1,2,9,11,15-pentahydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-16-yl] benzoate |
Standard InChI | InChI=1S/C31H40O12/c1-14-20-22(41-15(2)32)24(36)29(6)18(34)12-19-30(13-40-19,43-16(3)33)23(29)25(37)31(39,28(20,4)5)26(21(14)35)42-27(38)17-10-8-7-9-11-17/h7-11,18-19,21-26,34-37,39H,12-13H2,1-6H3/t18-,19+,21+,22+,23-,24-,25-,26-,29+,30-,31-/m0/s1 |
Standard InChIKey | QVUHFXGOPHUGGG-GWGORWSESA-N |
SMILES | CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1O)OC(=O)C5=CC=CC=C5)O)O)(CO4)OC(=O)C)O)C)O)OC(=O)C |
Appearance | Powder |
PubChem Compound | 131849274 |
Last Modified | Nov 17 2021 |
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